Cas no 946247-58-1 (N-(3-acetamidophenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3-acetamidophenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946247-58-1
• MF: C₂₂H₂₁N₃O₃
• MW: 375.420445203781
• CID: 5504007
• Update Time: 2025-07-18

N-(3-acetamidophenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetamidophenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(3-acetamidophenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C22H21N3O3/c1-15-6-3-7-17(12-15)14-25-11-5-10-20(22(25)28)21(27)24-19-9-4-8-18(13-19)23-16(2)26/h3-13H,14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： SODNNUCHGXUUPR-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(C)=C2)C=CC=C1C(NC1=CC=CC(NC(=O)C)=C1)=O

Additional information on N-(3-acetamidophenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Recent Advances in the Study of N-(3-acetamidophenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946247-58-1)

The compound N-(3-acetamidophenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946247-58-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine-3-carboxamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits selective inhibition against certain kinases involved in inflammatory pathways. This selectivity is attributed to the structural features of the molecule, particularly the acetamidophenyl and methylphenyl groups, which facilitate binding to the active sites of these kinases. Such findings highlight the compound's potential as a lead candidate for the development of novel anti-inflammatory agents.

Another notable advancement is the optimization of the compound's synthetic route. Researchers have developed a more efficient and scalable method for its production, which has enabled larger-scale studies and improved yield. This methodological improvement is crucial for advancing the compound into further stages of drug development, including toxicity studies and formulation optimization.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in oncology. Early-stage in vitro studies have demonstrated its ability to induce apoptosis in certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. These findings are supported by molecular docking studies, which predict strong interactions between the compound and key oncogenic targets.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future studies. However, the compound's unique structural and functional properties make it a valuable subject for ongoing research in the field of chemical biology and drug discovery.

In conclusion, N-(3-acetamidophenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946247-58-1) represents a promising candidate for further development in therapeutic applications. Its selective kinase inhibition, optimized synthetic route, and potential in oncology underscore its significance in current research. Continued efforts to address its limitations will be essential for realizing its full therapeutic potential.